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Compound of Interest

Compound Name: Niclosamide

Cat. No.: B1684120 Get Quote

Introduction

Niclosamide is a salicylanilide derivative that has been approved by the FDA as an oral

antihelminthic agent for treating tapeworm infections since 1982.[1] Beyond its established use

against parasites, recent research has revealed its potential as a multifunctional drug with

applications in oncology, virology, and metabolic diseases.[1][2] The therapeutic versatility of

niclosamide stems from its ability to modulate multiple critical cellular signaling pathways. Key

mechanisms of action include the uncoupling of mitochondrial oxidative phosphorylation and

the inhibition of pathways such as STAT3, mTORC1, Wnt/β-catenin, and NF-κB.[1][2][3]

Due to its low solubility in aqueous media, preparing concentrated stock solutions in an

appropriate organic solvent is a critical first step for its use in laboratory research.[4] This

document provides a detailed protocol for the preparation, storage, and handling of

niclosamide stock solutions to ensure consistency and reliability in experimental settings.

Physicochemical Properties and Solubility

Niclosamide is typically supplied as a lyophilized powder or crystalline solid.[5][6] Its poor

water solubility necessitates the use of organic solvents for creating stock solutions suitable for

cell culture and other in vitro assays. Dimethyl sulfoxide (DMSO) is the most common and

effective solvent for this purpose.

The table below summarizes the key physicochemical properties of niclosamide.
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Property Value Reference(s)

Molecular Formula C₁₃H₈Cl₂N₂O₄ [5]

Molecular Weight 327.1 g/mol [5]

Appearance
Lyophilized powder /

Crystalline solid
[5][6]

Purity >98% [5]

Solubility
DMSO: 14 mg/mLEthanol: 6

mg/mLWater: ~13 µg/mL
[5][7]

Storage (Solid)

Store lyophilized powder at

room temperature, desiccated.

Stable for 24 months.

[5]

Storage (Solution)

Store DMSO stock solutions in

aliquots at -20°C. Use within 3

months. Avoid multiple freeze-

thaw cycles.

[5]

Stability

Photosensitive; protect from

light.[8] Hydrolysis occurs at

pH > 4.[8] Aqueous solutions

should not be stored for more

than one day.[6][9]

Experimental Protocols
Protocol 1: Preparation of a 15 mM Niclosamide Stock Solution in DMSO

This protocol describes the preparation of a 15 mM stock solution, a common concentration for

in vitro studies.

Materials:

Niclosamide powder (e.g., Cat# 69857, Cell Signaling Technology)

Dimethyl sulfoxide (DMSO), cell culture grade
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Sterile microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer

Calibrated micropipettes

Procedure:

Pre-calculation:

The molecular weight of niclosamide is 327.1 g/mol .

To prepare a 15 mM (0.015 mol/L) solution, you need: 0.015 mol/L * 327.1 g/mol = 4.9065

g/L = 4.9065 mg/mL

Therefore, to reconstitute 5 mg of niclosamide powder to a 15 mM concentration,

calculate the required volume of DMSO: Volume (mL) = 5 mg / 4.9065 mg/mL ≈ 1.02 mL

Reconstitution:

Carefully weigh 5 mg of niclosamide powder. If using a pre-weighed vial, proceed to the

next step.

Add 1.02 mL of DMSO to the vial containing the 5 mg of niclosamide powder.[5]

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. The

solution should be clear and yellow. Gentle warming in a 37°C water bath can aid

dissolution if needed.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile

microcentrifuge tubes or cryovials. This is crucial to avoid repeated freeze-thaw cycles

which can degrade the compound.[5]
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Clearly label the vials with the compound name, concentration (15 mM), solvent (DMSO),

and date of preparation.

Store the aliquots at -20°C. The solution is stable for up to 3 months under these

conditions.[5]

Preparation of Working Solutions:

When ready to use, thaw a single aliquot at room temperature.

Dilute the stock solution to the desired final working concentration using the appropriate

cell culture medium or experimental buffer.

Note: Due to the low aqueous solubility of niclosamide, precipitation may occur when

diluting the DMSO stock into aqueous solutions, especially at higher concentrations.[10] It

is recommended to add the stock solution to the medium while vortexing to ensure rapid

dispersion and minimize precipitation. The final concentration of DMSO in the culture

medium should typically be kept below 0.5% to avoid solvent-induced cytotoxicity.

Visualizations
Diagram 1: Niclosamide Mechanism of Action

Caption: Niclosamide inhibits multiple signaling pathways.

Diagram 2: Workflow for Niclosamide Stock Preparation
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Start

1. Weigh 5 mg of
Niclosamide Powder

2. Calculate Solvent Volume
(1.02 mL DMSO for 15 mM)

3. Add DMSO to Powder

4. Vortex Until Fully Dissolved

5. Aliquot into Single-Use Tubes

6. Store at -20°C

End: Ready for Use

Click to download full resolution via product page

Caption: Protocol for preparing a niclosamide stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Niclosamide: Beyond an antihelminthic drug - PMC [pmc.ncbi.nlm.nih.gov]

2. Niclosamide, an old antihelminthic agent, demonstrates antitumor activity by blocking
multiple signaling pathways of cancer stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Niclosamide, an old antihelminthic agent, demonstrates antitumor activity by blocking
multiple signaling pathways of cancer stem cells - PMC [pmc.ncbi.nlm.nih.gov]

4. ineosopen.org [ineosopen.org]

5. Niclosamide Powder | Cell Signaling Technology [cellsignal.com]

6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

7. researchgate.net [researchgate.net]

8. Stability study of niclosamide using spectroscopy and chromatography. [wisdomlib.org]

9. cdn.caymanchem.com [cdn.caymanchem.com]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: Preparation of Niclosamide Stock
Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684120#preparing-niclosamide-stock-solutions-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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